![molecular formula C13H9ClF3N3S B4624098 6-(5-chloro-2-thienyl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4624098.png)
6-(5-chloro-2-thienyl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
Overview
Description
Synthesis Analysis
The synthesis of related pyrazolo[3,4-b]pyridine derivatives often involves the reaction of appropriate precursors under conditions that promote the formation of the pyrazolo[3,4-b]pyridine core. For instance, Rateb (2014) described the synthesis of pyridopyrazolopyrimidine derivatives through the reaction of 6-(2-thienyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine-3-amine with different active methylene compounds (Rateb, 2014).
Molecular Structure Analysis
The molecular structure of pyrazolo[3,4-b]pyridine derivatives is often confirmed through spectral data and sometimes by X-ray crystallography. In a related study, the molecular conformations of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines were analyzed, revealing details about the conformation and hydrogen bonding patterns in the solid state, which are essential for understanding the chemical behavior of these compounds (Sagar et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving pyrazolo[3,4-b]pyridine derivatives can lead to a variety of compounds with different functional groups. For example, the reactivity of such derivatives with halo compounds or β-dicarbonyl compounds can yield imidazo[1′,2′:1,5]pyrazolo[3,4-b]pyridine derivatives or pyrazolyl oxadiazolylthieno[2,3-b]pyridine derivatives, respectively (Rateb, 2014).
Physical Properties Analysis
The physical properties of pyrazolo[3,4-b]pyridine derivatives, such as melting points, solubility, and crystal structure, are crucial for their practical applications. These properties can be significantly influenced by the compound's molecular structure, including the presence of substituents and their electronic effects.
Chemical Properties Analysis
The chemical properties of 6-(5-Chloro-2-thienyl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine and its derivatives, such as reactivity, stability, and potential biological activity, are determined by the nature of the heterocyclic systems present. The introduction of the trifluoromethyl group, for example, can enhance the compound's lipophilicity, potentially affecting its interaction with biological targets.
- (Rateb, 2014)
- (Sagar et al., 2017)
Scientific Research Applications
Synthesis and Derivative Formation
6-(5-chloro-2-thienyl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine serves as a foundational compound in the synthesis of various polyheterocyclic derivatives. For instance, it reacts with different active methylene compounds to produce pyridopyrazolopyrimidine derivatives. Moreover, its interaction with halo compounds leads to the formation of imidazo[1',2':1,5]pyrazolo[3,4-b]pyridine derivatives. The compound also undergoes diazotization to create diazonium chloride, which, when coupled with active methylene compounds, yields triazine derivatives. Furthermore, its reaction with β-dicarbonyl compounds and sulfur-containing compounds affords pyrazolyl oxadiazolylthieno[2,3-b]pyridine derivatives, showcasing its versatility in heterocyclic chemistry (Rateb, 2014).
Molecular Docking and In Vitro Screening
This compound is also integral to the preparation of novel pyridine and fused pyridine derivatives, which are subjected to in silico molecular docking screenings targeting specific proteins like GlcN-6-P synthase. Such screenings evaluate the binding energies of ligands to the target protein, providing insights into potential biological activities. These derivatives demonstrate antimicrobial and antioxidant properties, highlighting their potential in pharmaceutical applications (Flefel et al., 2018).
properties
IUPAC Name |
6-(5-chlorothiophen-2-yl)-1,3-dimethyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3N3S/c1-6-11-7(13(15,16)17)5-8(9-3-4-10(14)21-9)18-12(11)20(2)19-6/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKMAEKWJRWVCOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(S3)Cl)C(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(5-chlorothiophen-2-yl)-1,3-dimethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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